Cas no 5676-58-4 (2,5-Dimethylbenzoxazole)

• Product Name: 2,5-Dimethylbenzoxazole
• CAS No: 5676-58-4
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00005773
• CID: 46083
• PubChem ID: 87559164
• Update Time: 2025-05-22

2,5-Dimethylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzo[d]oxazole
• -2,5-DIMETHYLBENZOXAZOLE
• 2,5-Dimethyl-1,3-benzoxazole
• 2,5-dimethyl-benzoxazol
• Benzoxazole, 2,5-dimethyl-
• 2,5-Dimethylbenzoxazole
• NSC 93785
• 518Y7AS4WL
• XVQGFGKAPKEUFT-UHFFFAOYSA-N
• 2,5-Dimethyl Benzoxazole
• NSC93785
• PubChem8640
• Benzoxazole,5-dimethyl-
• 2,5-dimethyl-benzoxazole
• Benzoxazole,2,5-dimethyl-
• 2,5-Dimethyl-1,3-benzoxazole #
• EBD15226
• NS00033576
• CS-W018210
• InChI=1/C9H9NO/c1-6-3-4-9-8(5-6)10-7(2)11-9/h3-5H,1-2H
• D3461
• MFCD00005773
• A831166
• AC-4804
• 5676-58-4
• EINECS 227-136-5
• AKOS015900611
• F14942
• FT-0635802
• DS-18248
• W-105503
• SY018752
• UNII-518Y7AS4WL
• 2,5-dimethyl-1,3-benzoxazole;2,5-Dimethylbenzoxazole
• NSC-93785
• DTXSID7063974
• SCHEMBL903255
• DB-020126
• DTXCID5042112
• 2 pound not5-Dimethylbenzoxazole

• MDL： MFCD00005773
• Inchi： 1S/C9H9NO/c1-6-3-4-9-8(5-6)10-7(2)11-9/h3-5H,1-2H3
• InChI Key： XVQGFGKAPKEUFT-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.09
• Boiling Point: 215°C(lit.)
• Flash Point: 91 ºC
• Refractive Index: 1.5425-1.5445
• PSA: 26.03000
• LogP: 2.44460
• Solubility: Not determined

2,5-Dimethylbenzoxazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• RTECS：DM4821600
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2,5-Dimethylbenzoxazole

Comprehensive Overview of 2,5-Dimethylbenzoxazole (CAS No. 5676-58-4): Properties, Applications, and Industry Insights

2,5-Dimethylbenzoxazole (CAS No. 5676-58-4) is a heterocyclic organic compound featuring a benzoxazole core substituted with two methyl groups at the 2 and 5 positions. This structural configuration endows the molecule with unique photophysical and chemical properties, making it valuable in diverse industrial and research applications. The compound’s molecular formula (C₉H₉NO) and molecular weight (147.17 g/mol) are critical identifiers for researchers and manufacturers. Its high purity variants are often sought after in pharmaceuticals, agrochemicals, and material science due to their role as intermediates or functional additives.

In recent years, the demand for 2,5-Dimethylbenzoxazole derivatives has surged, driven by advancements in fluorescent probes and OLED materials. The compound’s ability to absorb and emit light in specific wavelengths aligns with the growing interest in energy-efficient technologies and sustainable materials. For instance, its incorporation into organic semiconductors has been explored for next-generation displays and solar cells, addressing the global push for green energy solutions.

From a synthetic perspective, 5676-58-4 is typically prepared via cyclization reactions involving ortho-substituted anilines and carbonyl compounds. Optimizing reaction yields and scalability remains a focal point for chemists, particularly in process chemistry and industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, ensuring compliance with regulatory standards such as REACH and FDA guidelines.

The compound’s solubility in organic solvents (e.g., ethanol, DMSO) and thermal stability (decomposition point >200°C) further broaden its utility. Researchers frequently investigate its structure-activity relationships (SAR) to design novel bioactive molecules, leveraging its benzoxazole scaffold for drug discovery projects targeting inflammation or microbial resistance. Such applications resonate with current healthcare trends, including the search for new antimicrobial agents amid rising antibiotic resistance.

In material science, 2,5-Dimethylbenzoxazole serves as a building block for coordination polymers and metal-organic frameworks (MOFs), which are pivotal in gas storage and catalysis. Its compatibility with nanotechnology applications, such as quantum dot coatings, has also garnered attention. These innovations align with the Industry 4.0 movement, emphasizing smart materials and automated manufacturing.

Environmental and safety considerations are paramount when handling 5676-58-4. While not classified as hazardous under major GHS categories, proper laboratory practices (e.g., ventilation, PPE) are recommended. The compound’s biodegradability and ecotoxicology profiles are under study to meet ESG (Environmental, Social, Governance) criteria, reflecting the chemical industry’s shift toward sustainable practices.

Market analysts project steady growth for 2,5-Dimethylbenzoxazole, fueled by its versatility and niche applications. Suppliers often highlight batch-to-batch consistency and custom synthesis options to cater to R&D and bulk procurement needs. As AI-driven molecular design accelerates, this compound’s role in high-throughput screening libraries may expand, bridging gaps between computational predictions and experimental validation.

In summary, 2,5-Dimethylbenzoxazole (CAS No. 5676-58-4) exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its multifaceted applications—from optoelectronics to medicinal chemistry—underscore its relevance in addressing contemporary scientific and industrial challenges. Future research will likely explore its synergistic effects with other heterocycles, unlocking untapped potential in advanced material systems.